Cas no 2229337-90-8 (6-(2-bromoethyl)-2,3-difluoro-N,N-dimethylaniline)

• Product Name: 6-(2-bromoethyl)-2,3-difluoro-N,N-dimethylaniline
• CAS No: 2229337-90-8
• MF: C₁₀H₁₂BrF₂N
• MW: 264.109788894653
• CID: 6390589
• PubChem ID: 165680679
• Update Time: 2025-10-31

6-(2-bromoethyl)-2,3-difluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 6-(2-bromoethyl)-2,3-difluoro-N,N-dimethylaniline
• EN300-1920144
• 2229337-90-8

• Inchi： 1S/C10H12BrF2N/c1-14(2)10-7(5-6-11)3-4-8(12)9(10)13/h3-4H,5-6H2,1-2H3
• InChI Key： ARPJHZBAHRCGBS-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC(=C(C=1N(C)C)F)F

Computed Properties

• Exact Mass: 263.01212g/mol
• Monoisotopic Mass: 263.01212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 3.2Ų

Additional information on 6-(2-bromoethyl)-2,3-difluoro-N,N-dimethylaniline

Introduction to 6-(2-bromoethyl)-2,3-difluoro-N,N-dimethylaniline (CAS No: 2229337-90-8)

6-(2-bromoethyl)-2,3-difluoro-N,N-dimethylaniline, identified by the Chemical Abstracts Service Number (CAS No) 2229337-90-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its structural complexity, which includes both fluoro and bromo substituents, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 6-(2-bromoethyl)-2,3-difluoro-N,N-dimethylaniline consists of a benzene ring substituted with fluorine atoms at the 2 and 3 positions, an N,N-dimethylamino group at the 4 position, and a 2-bromoethyl side chain attached to the 6 position. This unique arrangement of functional groups imparts distinct chemical properties that make it an intriguing subject for synthetic chemistry and biological evaluation.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The presence of fluorine atoms in 6-(2-bromoethyl)-2,3-difluoro-N,N-dimethylaniline contributes to these advantageous properties, making it a valuable scaffold for designing novel therapeutic agents.

The 2-bromoethyl side chain in the molecule introduces a reactive site that can be exploited for further functionalization through various chemical reactions such as nucleophilic substitution or coupling reactions. This flexibility allows chemists to modify the compound into more complex derivatives with tailored pharmacological activities.

One of the most compelling aspects of 6-(2-bromoethyl)-2,3-difluoro-N,N-dimethylaniline is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, division, and signal transduction. Dysregulation of kinase activity is associated with various diseases, particularly cancer. The structural features of this compound make it a promising candidate for developing selective kinase inhibitors by targeting specific binding pockets on these enzymes.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of antiviral drugs. The electron-withdrawing nature of fluorine atoms can enhance the binding affinity of small molecules to viral proteases and polymerases, thereby inhibiting viral replication. 6-(2-bromoethyl)-2,3-difluoro-N,N-dimethylaniline could serve as a key intermediate in synthesizing novel antiviral agents that leverage these structural advantages.

Another area where this compound shows promise is in the field of central nervous system (CNS) drug discovery. The ability of fluorinated compounds to cross the blood-brain barrier has made them attractive for treating neurological disorders. The unique combination of functional groups in 6-(2-bromoethyl)-2,3-difluoro-N,N-dimethylaniline may enable the design of molecules with enhanced CNS penetration and improved therapeutic efficacy.

The synthesis of 6-(2-bromoethyl)-2,3-difluoro-N,N-dimethylaniline involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed fluorination methods are often employed to construct the desired molecular framework efficiently.

In conclusion, 6-(2-bromoethyl)-2,3-difluoro-N,N-dimethylaniline (CAS No: 2229337-90-8) is a structurally complex and versatile compound with significant potential in pharmaceutical research. Its unique combination of fluoro and bromo substituents makes it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Further exploration into its synthetic pathways and biological activities will likely uncover new opportunities for drug discovery and development.